4-tert-butyl-N'-pentanoylbenzohydrazide
Overview
Description
4-tert-butyl-N'-pentanoylbenzohydrazide, also known as BPBH, is a hydrazide derivative that has gained significant attention in the scientific community for its potential therapeutic applications. BPBH has been studied for its antitumor, anti-inflammatory, and antioxidant properties, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 4-tert-butyl-N'-pentanoylbenzohydrazide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to induce apoptosis in cancer cells by activating caspase enzymes. It also inhibits the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. This compound's antioxidant activity is thought to be due to its ability to scavenge free radicals and inhibit lipid peroxidation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and antioxidant properties, this compound has been found to inhibit angiogenesis, which is the process by which new blood vessels are formed. This can be beneficial in the treatment of cancer, as tumors require a blood supply to grow. This compound has also been shown to have a protective effect on the liver, potentially making it useful in the treatment of liver diseases.
Advantages and Limitations for Lab Experiments
4-tert-butyl-N'-pentanoylbenzohydrazide has several advantages for lab experiments. It is relatively easy and inexpensive to synthesize, making it accessible to researchers. Additionally, this compound has been shown to have low toxicity, making it a safer alternative to other potential therapeutic agents. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its efficacy in vivo has not been extensively studied.
Future Directions
There are several future directions for 4-tert-butyl-N'-pentanoylbenzohydrazide research. One area of interest is in the development of this compound-based drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Other potential areas of research include the use of this compound in the treatment of liver diseases and the development of new synthetic routes for this compound synthesis.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in the treatment of cancer, inflammation, and oxidative stress. Its low toxicity and ease of synthesis make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and efficacy in vivo. With continued research, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available to researchers and clinicians.
Scientific Research Applications
4-tert-butyl-N'-pentanoylbenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant antitumor activity against various cancer cell lines, including breast, lung, and liver cancer cells. This compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antioxidant activity, which can protect cells from oxidative damage.
properties
IUPAC Name |
4-tert-butyl-N'-pentanoylbenzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-5-6-7-14(19)17-18-15(20)12-8-10-13(11-9-12)16(2,3)4/h8-11H,5-7H2,1-4H3,(H,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRDAKEIDYYBEGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NNC(=O)C1=CC=C(C=C1)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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